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Compound of Interest

Compound Name: 7-Aminobenzofuran

Cat. No.: B1280361 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of specialized chemical reagents like 7-aminobenzofuran are paramount for ensuring

laboratory safety and environmental compliance. This guide provides a comprehensive

overview of the essential procedures for the safe disposal of 7-aminobenzofuran, including its

physical and chemical properties, associated hazards, and a step-by-step disposal plan.

7-Aminobenzofuran: Properties and Hazards
7-Aminobenzofuran is an aromatic amine and a benzofuran derivative, compounds which are

of significant interest in pharmaceutical research due to their wide range of biological activities.

[1][2][3] Understanding the intrinsic properties and hazards of 7-aminobenzofuran is the first

step in safe handling and disposal.

Table 1: Physical and Chemical Properties of 7-Aminobenzofuran and Related Compounds
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Property
7-Aminobenzofuran-2-
carboxylic acid

Notes

CAS Number 1171815-33-0[4]

This specific derivative is cited.

Properties for the parent 7-

aminobenzofuran may vary.

Molecular Formula C₉H₇NO₃[1][4]

Molecular Weight 177.16 g/mol [1][4]

Appearance Crystalline solid
General appearance for similar

small molecule solids.

Purity ≥97%[4]
As supplied by chemical

vendors.

Solubility No data available

Researchers should determine

solubility in appropriate

solvents for their specific

applications.

Shipping

Typically shipped at room

temperature in the continental

US.[4]

International shipping may

differ.

Table 2: Hazard Identification and Safety Precautions
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Hazard Category GHS Classification Precautionary Measures

Acute Toxicity

Not explicitly classified, but

aromatic amines as a class

can be toxic.

Avoid ingestion, inhalation, and

skin contact.

Skin Corrosion/Irritation Potential irritant.

Wear appropriate protective

gloves and clothing to prevent

skin exposure.

Eye Damage/Irritation Potential irritant.

Wear appropriate protective

eyeglasses or chemical safety

goggles.

Respiratory/Skin Sensitization
Aromatic amines can be

sensitizers.[5]

Work in a well-ventilated area,

preferably a chemical fume

hood.

Carcinogenicity/Mutagenicity

No specific data for 7-

aminobenzofuran, but some

aromatic amines are known or

suspected carcinogens.

Handle as a potentially

hazardous substance.

Environmental Hazards

Discharge into the

environment must be avoided.

[5]

Do not dispose of down the

drain or in general waste.

Personal Protective Equipment (PPE)
When handling 7-aminobenzofuran, the following personal protective equipment should be

worn:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Compatible chemical-resistant gloves (e.g., nitrile rubber).

Skin and Body Protection: A lab coat and closed-toe shoes are mandatory. Additional

protective clothing may be necessary depending on the scale of work.
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Respiratory Protection: Use in a well-ventilated area. If dusts or aerosols may be generated,

a respirator may be required.

Step-by-Step Disposal Procedure
The disposal of 7-aminobenzofuran must be carried out in accordance with institutional safety

protocols and local regulations. The following procedure provides a general framework for safe

disposal.

1. Waste Segregation and Collection:

Solid Waste: Collect un- or contaminated solid 7-aminobenzofuran, as well as

contaminated lab supplies (e.g., weighing boats, filter paper, gloves), in a designated,

sealed, and clearly labeled hazardous waste container.

Liquid Waste: Solutions containing 7-aminobenzofuran should be collected in a separate,

sealed, and labeled hazardous waste container. Do not mix with other waste streams unless

compatibility is confirmed.

Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full

chemical name ("7-Aminobenzofuran"), and the approximate concentration and quantity.

2. In-Lab Neutralization (for skilled personnel):

For laboratories equipped and authorized to perform chemical neutralization, the following

method for the degradation of aromatic amines can be adapted. This procedure should be

performed on a small scale first to ensure a controlled reaction.

Principle: Acidified potassium permanganate can be used to oxidize and degrade aromatic

amines.[6]

Procedure:

In a suitable flask and within a chemical fume hood, dissolve the 7-aminobenzofuran
waste in an excess of 1.7 N sulfuric acid.

Slowly add a 0.2 M solution of potassium permanganate while stirring. A color change will

be observed as the permanganate is consumed.
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Allow the reaction mixture to stand at room temperature for at least 8 hours to ensure

complete degradation.

After the reaction is complete, the excess permanganate must be reduced. This can be

achieved by the slow addition of a reducing agent such as sodium bisulfite until the purple

color disappears.

The final solution should be neutralized with a base (e.g., sodium hydroxide solution)

before disposal as aqueous hazardous waste.

3. Professional Disposal:

For most laboratories, the safest and most compliant method of disposal is through a licensed

professional waste disposal service.

Contact your institution's Environmental Health and Safety (EHS) office to arrange for the

pickup of your labeled hazardous waste containers.

Provide the EHS office with an accurate description of the waste contents.

Store the sealed and labeled waste containers in a designated, secure area away from

incompatible materials while awaiting pickup.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of 7-
aminobenzofuran.
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Caption: Disposal decision workflow for 7-aminobenzofuran waste.
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By adhering to these procedures, researchers and laboratory personnel can ensure the safe

handling and disposal of 7-aminobenzofuran, minimizing risks to themselves and the

environment. Always consult your institution's specific safety guidelines and your Safety Data

Sheets for the most accurate and up-to-date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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